Cas no 2229000-38-6 (3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229000-38-6
• MF: C₉H₁₉NO₃S
• MW: 221.317061662674
• CID: 6070002
• PubChem ID: 165780103
• Update Time: 2025-06-07

3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• EN300-2005765
• 2229000-38-6

• Inchi： 1S/C9H19NO3S/c1-9(2)7(5-8(11)6-10)3-4-14(9,12)13/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： YYNKYOVROYBBFL-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(CN)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 221.10856464g/mol
• Monoisotopic Mass: 221.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione (CAS No. 2229000-38-6)

3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione, identified by its Chemical Abstracts Service (CAS) number 2229000-38-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique thiolane core with functionalized side chains, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both amino and hydroxyl substituents on a propyl chain, coupled with the rigid thiolane ring system, imparts distinctive reactivity and binding capabilities that are highly relevant to modern drug discovery efforts.

The thiolane scaffold is a privileged structure in medicinal chemistry, known for its ability to stabilize reactive sulfur centers while simultaneously providing a versatile platform for further derivatization. In particular, the 1λ6-thiolane moiety, characterized by its strained five-membered ring containing sulfur and oxygen atoms, has been explored for its potential to modulate biological targets through specific interactions with proteins and nucleic acids. The compound’s 3-(3-amino-2-hydroxypropyl) substituent further enhances its utility by introducing sites for covalent modification or recognition events, making it an attractive building block for targeted drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the 3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione as a candidate for inhibiting enzymes involved in inflammatory pathways. Studies suggest that the compound’s ability to engage with hydrophobic pockets and polar residues in enzyme active sites may lead to the development of novel anti-inflammatory agents. Furthermore, the dimethyl groups at the C2 position contribute to steric stabilization, improving binding affinity while minimizing off-target effects—a critical consideration in drug development.

In the realm of bioorganic synthesis, this compound serves as a precursor for generating thiolane-based peptidomimetics and heterocyclic scaffolds. The amino group at the propyl chain’s terminus allows for facile coupling with carboxylic acid functionalities, enabling the construction of peptidomimetic chains that mimic natural peptides while exhibiting enhanced stability or bioavailability. Such derivatives are particularly valuable in oncology research, where they can act as inhibitors of proteases or kinases implicated in tumor growth and metastasis.

The hydroxyl group on the propyl side chain introduces another layer of reactivity, enabling conjugation with polyols or other hydrophilic moieties to enhance solubility or tissue targeting. This feature is particularly relevant in formulations designed for oral or injectable administration, where pharmacokinetic profiles play a crucial role in therapeutic efficacy. Additionally, the thiolane ring system’s inherent strain can be exploited to generate reactive intermediates that undergo cycloaddition reactions with alkynes or azides—a strategy widely employed in click chemistry applications.

Emerging research also explores the potential of this compound as a chelating agent for metal ions used in radiopharmaceuticals. The combination of sulfur and oxygen donor atoms within the thiolane core facilitates coordination with transition metals such as copper or gadolinium, which are commonly utilized in diagnostic imaging modalities like PET (positron emission tomography) or MRI (magnetic resonance imaging). By incorporating such metal-binding motifs into drug-like molecules, researchers aim to develop contrast agents with improved sensitivity and specificity.

The synthesis of 3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione presents unique challenges due to its strained thiolane core and multiple functional handles. However, recent methodological improvements in transition-metal-catalyzed reactions have enabled more efficient access to this motif. For instance, palladium-catalyzed thiolane ring-forming reactions now allow for higher yields and selectivity under milder conditions compared to traditional approaches involving harsh reagents or high temperatures. Such advancements not only streamline production but also open doors for exploring derivatives with tailored properties.

In conclusion,3-(3-amino-2-hydroxypropyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione (CAS No. 2229000-38-6) represents a structurally intriguing compound with broad applicability across pharmaceutical research and biotechnology. Its unique combination of functional groups—amino、hydroxyl、and thiolane-based scaffold—makes it a versatile intermediate for designing next-generation therapeutics targeting inflammation、cancer、and neurodegenerative diseases. As computational tools continue to refine our understanding of molecular interactions，this compound is poised to play an increasingly significant role in drug discovery pipelines worldwide.